Cas no 830924-34-0 (1H-Benz[f]indole-4,9-dione, 1-methyl-2-[(1E)-2-(2-thienyl)ethenyl]-)

• Product name: 1H-Benz[f]indole-4,9-dione, 1-methyl-2-[(1E)-2-(2-thienyl)ethenyl]-
• CAS No: 830924-34-0
• MF: C₁₉H₁₃NO₂S
• MW: 319.37702
• CID: 678374
• PubChem ID: 71416416

1H-Benz[f]indole-4,9-dione, 1-methyl-2-[(1E)-2-(2-thienyl)ethenyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Benz[f]indole-4,9-dione, 1-methyl-2-[(1E)-2-(2-thienyl)ethenyl]-
• 1-methyl-2-(2-thiophen-2-ylethenyl)benzo[f]indole-4,9-dione
• DTXSID50835809
• 1-Methyl-2-[2-(thiophen-2-yl)ethenyl]-1H-benzo[f]indole-4,9-dione
• 830924-34-0

• Inchi： InChI=1S/C19H13NO2S/c1-20-12(8-9-13-5-4-10-23-13)11-16-17(20)19(22)15-7-3-2-6-14(15)18(16)21/h2-11H,1H3
• InChI Key： FUKMAKCLGOLAMI-UHFFFAOYSA-N
• SMILES： CN1C(=CC2=C1C(=O)C3=CC=CC=C3C2=O)C=CC4=CC=CS4

Computed Properties

• Exact Mass: 319.06669983g/mol
• Monoisotopic Mass: 319.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 67.3Ų
• XLogP3: 4